1-(4-(1-Cyanocyclobutyl)phenyl)-4-methoxy-2-oxo-1,2,5,6-tetrahydropyridine-3-carbonitrile

Specification

• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol
• IUPAC Name: 1-[4-(1-cyanocyclobutyl)phenyl]-4-methoxy-6-oxo-2,3-dihydropyridine-5-carbonitrile
• Standard InChI: InChI=1S/C18H17N3O2/c1-23-16-7-10-21(17(22)15(16)11-19)14-5-3-13(4-6-14)18(12-20)8-2-9-18/h3-6H,2,7-10H2,1H3
• Standard InChI Key: MYSGEIOKHFGNQW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=O)N(CC1)C2=CC=C(C=C2)C3(CCC3)C#N)C#N

Introduction

1-(4-(1-Cyanocyclobutyl)phenyl)-4-methoxy-2-oxo-1,2,5,6-tetrahydropyridine-3-carbonitrile is a complex organic compound with a unique molecular structure that includes a cyanocyclobutyl group, a methoxy group, and a tetrahydropyridine ring. It is classified under the category of heterocyclic compounds due to its tetrahydropyridine structure. The compound has a molecular formula of C18H17N3O2 and a molecular weight of 307.35 g/mol, with a CAS number of 1236409-75-8.

Potential Applications and Biological Activity

This compound has been synthesized and studied for its potential biological activities and applications in medicinal chemistry. Its structural features suggest potential inhibitory or activatory roles in biochemical pathways, although detailed studies are necessary to elucidate its precise mechanisms. The compound's diverse applications highlight its significance in both academic research and industrial contexts, with potential uses in various scientific fields.

Research Findings and Future Directions

Research on 1-(4-(1-Cyanocyclobutyl)phenyl)-4-methoxy-2-oxo-1,2,5,6-tetrahydropyridine-3-carbonitrile is ongoing, with a focus on its synthesis routes and properties documented in scientific literature and patent filings. Further exploration into its biological effects may reveal new therapeutic avenues, emphasizing the need for continued research into its potential applications.

Synthesis Methods

The synthesis of this compound often involves complex organic reactions. For instance, one method involves the use of palladium catalysts in coupling reactions to form the necessary carbon-carbon bonds. Another method involves the reaction of the compound with cyanamide under controlled conditions to form intermediate adducts, which are then further processed to obtain the desired product.

Synthesis Steps

• Formation of Intermediate Adducts: The compound is suspended in methanol with cyanamide and treated with sodium methoxide to form a clear homogeneous solution of the intermediate cyanamide adduct.

• Acidic Treatment: Sulfuric acid is added to the mixture, which is then heated to facilitate further reactions.

• Purification: The resulting mixture is basified, filtered, and washed to obtain the crude product, which may require additional purification steps.